1. Home
  2. Product
  3. Main Products
  4. 20-carboxy-N-acetylleukotriene E4
20-carboxy-N-acetylleukotriene E4 20-carboxy-N-acetylleukotriene E4 Omega-Carboxy-N-acetyl-LTE4 is a leukotriene.
Brand Name: Vulcanchem
CAS No.: 112066-58-7
VCID: VC0046700
InChI: InChI=1S/C25H37NO8S/c1-19(27)26-20(25(33)34)18-35-22(21(28)14-13-17-24(31)32)15-11-9-7-5-3-2-4-6-8-10-12-16-23(29)30/h3-7,9,11,15,20-22,28H,2,8,10,12-14,16-18H2,1H3,(H,26,27)(H,29,30)(H,31,32)(H,33,34)/b5-3-,6-4-,9-7+,15-11+/t20?,21-,22+/m0/s1
SMILES: CC(=O)NC(CSC(C=CC=CC=CCC=CCCCCC(=O)O)C(CCCC(=O)O)O)C(=O)O
Molecular Formula: C25H37NO8S
Molecular Weight: 511.6 g/mol

20-carboxy-N-acetylleukotriene E4

CAS No.: 112066-58-7

Main Products

VCID: VC0046700

Molecular Formula: C25H37NO8S

Molecular Weight: 511.6 g/mol

20-carboxy-N-acetylleukotriene E4 - 112066-58-7

CAS No. 112066-58-7
Product Name 20-carboxy-N-acetylleukotriene E4
Molecular Formula C25H37NO8S
Molecular Weight 511.6 g/mol
IUPAC Name (6Z,9Z,11E,13E,15R,16S)-15-(2-acetamido-2-carboxyethyl)sulfanyl-16-hydroxyicosa-6,9,11,13-tetraenedioic acid
Standard InChI InChI=1S/C25H37NO8S/c1-19(27)26-20(25(33)34)18-35-22(21(28)14-13-17-24(31)32)15-11-9-7-5-3-2-4-6-8-10-12-16-23(29)30/h3-7,9,11,15,20-22,28H,2,8,10,12-14,16-18H2,1H3,(H,26,27)(H,29,30)(H,31,32)(H,33,34)/b5-3-,6-4-,9-7+,15-11+/t20?,21-,22+/m0/s1
Standard InChIKey CDLXVLKWNIXANF-KNJAQYGHSA-N
Isomeric SMILES CC(=O)NC(CS[C@H](/C=C/C=C/C=C\C/C=C\CCCCC(=O)O)[C@H](CCCC(=O)O)O)C(=O)O
SMILES CC(=O)NC(CSC(C=CC=CC=CCC=CCCCCC(=O)O)C(CCCC(=O)O)O)C(=O)O
Canonical SMILES CC(=O)NC(CSC(C=CC=CC=CCC=CCCCCC(=O)O)C(CCCC(=O)O)O)C(=O)O
Description Omega-Carboxy-N-acetyl-LTE4 is a leukotriene.
Synonyms 20-carboxy-N-acetylleukotriene E4
20-COOH-N-Ac-LTE4
omega-carboxy-N-acetylleukotriene E4
PubChem Compound 5281956
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19